Cas no 1220021-55-5 (3-(Pentyloxy)azetidine)

• Product Name: 3-(Pentyloxy)azetidine
• CAS No: 1220021-55-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4687908
• PubChem ID: 53409361
• Update Time: 2025-05-20

3-(Pentyloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(PENTYLOXY)AZETIDINE
• 3-(Pentyloxy)azetidine

• Inchi： 1S/C8H17NO/c1-2-3-4-5-10-8-6-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： REUQEQNBHSQJJZ-UHFFFAOYSA-N
• SMILES： O(CCCCC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 81.3
• Topological Polar Surface Area: 21.3

Additional information on 3-(Pentyloxy)azetidine

3-(Pentyloxy)azetidine: A Comprehensive Overview

3-(Pentyloxy)azetidine, with the CAS number 1220021-55-5, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, also referred to as 3-pentyloxyazetidine, belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a pentyloxy group at the 3-position introduces interesting chemical properties and functional group reactivity, making it a valuable molecule for various applications.

The structure of 3-(Pentyloxy)azetidine is characterized by a small, strained ring system, which often leads to unique chemical behaviors compared to larger cyclic compounds. The azetidine ring's strain makes it reactive under certain conditions, enabling it to participate in a variety of chemical reactions. The pentyloxy group, on the other hand, adds a degree of flexibility and solubility to the molecule, enhancing its potential for use in diverse chemical processes.

Recent studies have highlighted the importance of azetidines in drug discovery and materials science. For instance, researchers have explored the use of 3-(Pentyloxy)azetidine as a building block for constructing bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it a versatile intermediate in organic synthesis. Additionally, the compound has been investigated for its potential in polymer chemistry, where its strained ring system could contribute to novel material properties.

In terms of synthesis, 3-(Pentyloxy)azetidine can be prepared through various routes, including cycloaddition reactions and ring-opening/closing strategies. One notable approach involves the reaction of an appropriate alkyne with a nitrogen-containing compound under catalytic conditions. This method not only provides a straightforward pathway to the target molecule but also demonstrates the feasibility of green chemistry principles by minimizing waste and using environmentally friendly reagents.

The applications of 3-(Pentyloxy)azetidine extend beyond traditional organic synthesis. Its role as a chiral auxiliary has been explored in asymmetric catalysis, where it can induce high enantioselectivity in certain reactions. Furthermore, recent advancements in computational chemistry have enabled detailed studies of the compound's electronic structure and reactivity profiles, providing insights into its potential uses in nanotechnology and drug delivery systems.

The versatility of 3-(Pentyloxy)azetidine is further underscored by its ability to act as both an electrophilic and nucleophilic agent depending on reaction conditions. This dual functionality makes it an attractive candidate for developing new chemical transformations. For example, researchers have utilized its electrophilic character in alkylation reactions and its nucleophilic properties in substitution reactions involving various electrophiles.

In conclusion, 3-(Pentyloxy)azetidine, with its unique structural features and reactivity patterns, continues to be a focal point in contemporary chemical research. Its role as a versatile building block in organic synthesis, coupled with emerging applications in materials science and drug discovery, positions it as an important molecule for future innovations. As ongoing studies unravel more about its properties and potential uses, this compound is poised to make significant contributions across multiple disciplines.